Cas no 1785525-03-2 (2,5-Dimethyl-3-fluorobenzenesulfonyl chloride)

• Product Name: 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride
• CAS No: 1785525-03-2
• MF: C₈H₈ClFO₂S
• MW: 222.664323806763
• CID: 5004541
• Update Time: 2025-05-28

2,5-Dimethyl-3-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H8ClFO2S/c1-5-3-7(10)6(2)8(4-5)13(9,11)12/h3-4H,1-2H3
• InChI Key： NWZPWVXXXXJDTK-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=C(C=1C)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5

Additional information on 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride

Comprehensive Overview of 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride (CAS No. 1785525-03-2)

2,5-Dimethyl-3-fluorobenzenesulfonyl chloride (CAS No. 1785525-03-2) is a specialized sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated aromatic structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its chemical reactivity and structural versatility make it a valuable tool for chemists exploring drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride. Fluorination is a key strategy in medicinal chemistry, as it often enhances the metabolic stability and bioavailability of therapeutic agents. Researchers frequently search for high-purity sulfonyl chlorides like this compound to optimize peptide coupling reactions or develop novel sulfonamide-based drugs. Its CAS number 1785525-03-2 is a vital identifier for procurement and regulatory compliance.

In the context of green chemistry, the synthesis and application of 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride align with efforts to reduce environmental impact. Innovations in catalytic fluorination and solvent-free reactions have improved the sustainability profile of such intermediates. This resonates with the broader industry trend toward eco-friendly chemical processes, a topic frequently queried in scientific databases and AI-driven research tools.

The compound’s molecular structure features a sulfonyl chloride group (–SO₂Cl) adjacent to a fluorine substituent, which influences its electrophilic properties. This configuration enables selective reactions with nucleophiles, making it ideal for constructing heterocyclic frameworks or bioconjugates. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, addressing the quality control concerns prevalent in fine chemical synthesis.

Emerging applications of 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride include its use in proteomics research and biomarker development. The compound’s ability to modify proteins and peptides has sparked interest in post-translational modification studies, a hot topic in life sciences. Additionally, its role in designing PET radiotracers highlights its relevance in diagnostic imaging, a field where precision and molecular labeling are paramount.

From a commercial perspective, suppliers of 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride must adhere to stringent GMP standards to meet the needs of pharmaceutical partners. The compound’s shelf stability and handling protocols are frequently discussed in technical datasheets, reflecting the industry’s focus on safe chemical practices. As custom synthesis services expand, this compound continues to be a sought-after building block for tailored molecular architectures.

In summary, 2,5-Dimethyl-3-fluorobenzenesulfonyl chloride (CAS No. 1785525-03-2) exemplifies the intersection of innovative chemistry and practical utility. Its applications span drug design, materials engineering, and diagnostic tools, aligning with contemporary research priorities. For scientists exploring structure-activity relationships or click chemistry, this compound remains a cornerstone of advanced synthetic methodologies.